molecular formula C23H21N3O4S2 B2921379 N-(2,4-dimethoxyphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide CAS No. 1291847-42-1

N-(2,4-dimethoxyphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

Cat. No. B2921379
CAS RN: 1291847-42-1
M. Wt: 467.56
InChI Key: FCLPWBFLTSOPLX-UHFFFAOYSA-N
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Description

N-(2,4-dimethoxyphenyl)-2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H21N3O4S2 and its molecular weight is 467.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

  • Mn(III)/Cu(II)-mediated Oxidative Radical Cyclization

    This compound, as part of a broader category of thienopyrimidines, has been studied for its potential in radical cyclization reactions. Shiho Chikaoka et al. (2003) explored the use of Mn(III)/Cu(II) for oxidative radical cyclization leading to erythrinanes, using related compounds as precursors (Chikaoka et al., 2003).

  • Potent Dual Inhibitors Synthesis

    Gangjee et al. (2008) synthesized derivatives of thieno[2,3-d]pyrimidine as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), a key aspect in the study of cancer and bacterial infections (Gangjee et al., 2008).

  • Crystal Structures Analysis

    Subasri et al. (2016) provided insights into the crystal structures of related compounds, focusing on the folded conformation about the thioacetamide bridge, which is crucial for understanding the chemical and physical properties of such compounds (Subasri et al., 2016).

Biological Applications

  • Antitumor Activity

    Hafez and El-Gazzar (2017) explored the synthesis and evaluation of antitumor activity of new derivatives of thieno[3,2-d]pyrimidine. This research is significant in the context of developing new therapeutic agents for cancer (Hafez & El-Gazzar, 2017).

  • Inhibitors of Acetohydroxyacid Synthase

    A study by He et al. (2007) focused on pyrimidinylthiobenzoates as inhibitors of acetohydroxyacid synthase (AHAS), a key enzyme in branched-chain amino acid biosynthesis, relevant in the development of herbicides (He et al., 2007).

  • Vibrational Spectroscopic Analysis for Antiviral Activity

    Mary et al. (2022) characterized a similar antiviral active molecule using vibrational spectroscopy. This study provides insights into the molecular interactions and stability, crucial for antiviral drug development (Mary et al., 2022).

  • Antimicrobial Activity of Pyrimidine-Triazole Derivatives

    Majithiya and Bheshdadia (2022) studied the antimicrobial activity of pyrimidine-triazole derivatives, an area relevant for developing new antibiotics (Majithiya & Bheshdadia, 2022).

properties

IUPAC Name

N-(2,4-dimethoxyphenyl)-2-[3-(2-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
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InChI

InChI=1S/C23H21N3O4S2/c1-14-6-4-5-7-18(14)26-22(28)21-17(10-11-31-21)25-23(26)32-13-20(27)24-16-9-8-15(29-2)12-19(16)30-3/h4-12H,13H2,1-3H3,(H,24,27)
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InChI Key

FCLPWBFLTSOPLX-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC=CC=C1N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=C(C=C(C=C4)OC)OC
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Molecular Formula

C23H21N3O4S2
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Molecular Weight

467.6 g/mol
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